BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for ML365 in In
Vitro Cell Culture Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML365

Cat. No.: B609156

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML365 is a potent and selective small-molecule inhibitor of the two-pore domain potassium
(K2P) channels, primarily targeting TASK-1 (KCNK3) and TWIK2.[1][2][3][4][5] Its ability to
modulate ion channel activity has significant implications for inflammatory signaling pathways,
making it a valuable tool for in vitro cell culture studies. These application notes provide
detailed protocols for utilizing ML365 to investigate its effects on inflammatory responses,
specifically focusing on the NF-kB and NLRP3 inflammasome pathways.

Mechanism of Action

ML365 exerts its biological effects through the inhibition of specific potassium channels. Its
primary targets are:

e TASK-1 (KCNK3): A member of the two-pore domain potassium channel family, TASK-1 is
involved in setting the resting membrane potential in various cell types. Inhibition of TASK-1
can modulate cellular excitability and downstream signaling pathways.[2][3][4]

o TWIK2: Another two-pore domain potassium channel that has been identified as a crucial
mediator of potassium efflux required for the activation of the NLRP3 inflammasome.[1][5]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b609156?utm_src=pdf-interest
https://www.benchchem.com/product/b609156?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8975927/
https://pubmed.ncbi.nlm.nih.gov/35405468/
https://www.tocris.com/products/ml-365_5337
https://pubmed.ncbi.nlm.nih.gov/34341510/
https://scholars.hkbu.edu.hk/en/publications/ml365-inhibits-twik2-channel-to-block-atp-induced-nlrp3-inflammas-2/
https://www.benchchem.com/product/b609156?utm_src=pdf-body
https://www.benchchem.com/product/b609156?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35405468/
https://www.tocris.com/products/ml-365_5337
https://pubmed.ncbi.nlm.nih.gov/34341510/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8975927/
https://scholars.hkbu.edu.hk/en/publications/ml365-inhibits-twik2-channel-to-block-atp-induced-nlrp3-inflammas-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

By inhibiting these channels, ML365 can effectively suppress inflammatory responses, as
detailed in the subsequent protocols.

Data Presentation

The following tables summarize the key quantitative data for ML365 based on available
literature.

Table 1: Inhibitory Activity of ML365[1][3][6]

Target Channel IC50 Value Assay Type Cell Line

Thallium Influx
TASK-1 (KCNK3) 4 nM CHO cells
Fluorescent Assay

Automated

TASK-1 (KCNK3) 16 nM Electrophysiology CHO cells
Assay

TASK-3 (KCNK9) 390 nM Not Specified Not Specified

Whole-cell Voltage-
TWIK2 4.07 uM . COS-7 cells
clamp Recording

Table 2: lllustrative Dose-Dependent Inhibition of Pro-Inflammatory Cytokine Release by
ML365 in LPS-Stimulated RAW264.7 Macrophages

Note: The following data are representative examples based on qualitative statements from the
literature that ML365 suppresses the release of these cytokines.[2] Actual values may vary
depending on experimental conditions.
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ML365 TNF-a Inhibition

. IL-6 Inhibition (%) IL-13 Inhibition (%)
Concentration (pM) (%)

0.1 ~15% ~10% ~12%
1 ~45% ~35% ~40%
5 ~75% ~60% ~70%
10 ~90% ~85% ~88%

Table 3: lllustrative Quantitative Analysis of ML365 on Key Signaling Proteins in LPS-
Stimulated RAW264.7 Macrophages (Western Blot Densitometry)

Note: The following data are representative examples based on the qualitative finding that
ML365 inhibits the expression of these proteins.[2] Actual values may vary.

ML365 p-Erk/Erk (Fold p-p38/p38 (Fold p-Jnk/Ink (Fold
Concentration (uM) Change) Change) Change)

0 (LPS only) 1.00 1.00 1.00

1 0.65 0.70 0.68

5 0.30 0.35 0.32

10 0.15 0.20 0.18

Signaling Pathways and Experimental Workflows
NF-kB Signaling Pathway Inhibition by ML365

ML365 has been shown to inhibit the lipopolysaccharide (LPS)-induced inflammatory response
by regulating the NF-kB signaling pathway.[2] This involves the suppression of key downstream
kinases.
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NF-kB Signaling Pathway Inhibition by ML365
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Experimental Workflow: Investigating ML365 Effects on
the NF-kB Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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